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Compound of Interest

Methyl 4-(2-aminoethoxy)-2-
Compound Name:
chlorobenzoate

Cat. No.: B1404309

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Scientific literature providing detailed experimental data and biological applications
for Methyl 4-(2-aminoethoxy)-2-chlorobenzoate (CAS No. 2228568-74-7) is limited. This
guide summarizes the available physicochemical data and proposes a potential synthetic route
based on established chemical principles and analogous reactions found in the literature.

Core Compound Properties

Methyl 4-(2-aminoethoxy)-2-chlorobenzoate is a substituted aromatic ester. While
comprehensive experimental data is not readily available in peer-reviewed literature, basic
physicochemical properties have been computed and are listed by chemical suppliers.
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Property Value Source
CAS Number 2228568-74-7 [1]
Molecular Formula C10H12CINOs3 [1]
Molecular Weight 230.66 g/mol Computed
methyl 4-(2-aminoethoxy)-2-
IUPAC Name [1]
chlorobenzoate
CIC1C=C(C=CC=1C(=0)0C)0O
SMILES [1]
CCN
XMEIBMBDFVFTPK-
InChl Key [1]

UHFFFAOYSA-N

Proposed Synthesis Workflow

Due to the lack of published synthesis protocols for Methyl 4-(2-aminoethoxy)-2-

chlorobenzoate, a two-step synthetic pathway is proposed. This pathway is based on well-

established organic chemistry reactions: Fischer-Speier esterification followed by Williamson

ether synthesis.
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Step 1: Fischer-Speier Esterification
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Step 2: Williamson Ether Synthesis
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Step 3: Deprotection
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Caption: Proposed synthesis of Methyl 4-(2-aminoethoxy)-2-chlorobenzoate.

Detailed Experimental Protocols (Proposed)

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1404309?utm_src=pdf-body-img
https://www.benchchem.com/product/b1404309?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1404309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The following are hypothetical, detailed protocols for the synthesis of Methyl 4-(2-
aminoethoxy)-2-chlorobenzoate, based on standard laboratory procedures for analogous
reactions.

Step 1: Synthesis of Methyl 4-hydroxy-2-chlorobenzoate
(Esterification)

This procedure is adapted from the synthesis of similar hydroxybenzoate esters.[2][3]

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 4-
hydroxy-2-chlorobenzoic acid in an excess of methanol.

o Catalysis: Slowly add a catalytic amount of concentrated sulfuric acid to the solution.

o Reaction: Heat the mixture to reflux and maintain for several hours, monitoring the reaction
progress by thin-layer chromatography (TLC).

o Workup: After completion, cool the reaction mixture and remove the excess methanol under
reduced pressure.

o Extraction: Dissolve the residue in ethyl acetate and wash with a saturated sodium
bicarbonate solution to neutralize the acid, followed by a brine wash.

 Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in
vacuo. The crude product can be purified by column chromatography on silica gel.

Step 2 & 3: Synthesis of Methyl 4-(2-aminoethoxy)-2-
chlorobenzoate (Ether Synthesis and Deprotection)

This protocol is based on the principles of the Williamson ether synthesis, incorporating a Boc-
protection strategy for the amine.[4][5][6][7]

o Alkoxide Formation: To a solution of Methyl 4-hydroxy-2-chlorobenzoate in a polar aprotic
solvent (e.g., DMF or acetonitrile), add a suitable base such as potassium carbonate.

» Nucleophilic Substitution: Add a protected aminoethyl halide, such as 2-(Boc-amino)ethyl
bromide, to the reaction mixture. Heat the mixture to facilitate the SN2 reaction, monitoring
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by TLC.

o Workup: Once the starting material is consumed, cool the reaction, filter off the base, and
remove the solvent under reduced pressure. Extract the product with a suitable organic
solvent and wash with water.

o Deprotection: Dissolve the crude protected intermediate in a solvent like dichloromethane.
Add an excess of a strong acid, such as trifluoroacetic acid (TFA), and stir at room
temperature.

» Final Purification: After deprotection is complete (monitored by TLC), neutralize the acid and
purify the final product, Methyl 4-(2-aminoethoxy)-2-chlorobenzoate, by column
chromatography or recrystallization.

Physicochemical Data of Precursors and Related
Compounds

For a comprehensive understanding, the properties of the key precursor, 4-hydroxy-2-
chlorobenzoic acid, and a structurally related compound, Methyl 4-chlorobenzoate, are
provided below.

Table 1: Physicochemical Properties of 4-Hydroxy-2-chlorobenzoic acid

Property Value Source
CAS Number 5326-54-5 [8]
Molecular Formula C7HsCIOs [8]
Molecular Weight 172.56 g/mol [8]
Melting Point 217-219 °C [8]
XLogP3 1.8 [8]

Table 2: Physicochemical Properties of Methyl 4-chlorobenzoate
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Property Value Source
CAS Number 1126-46-1

Molecular Formula CsH7CIO2

Molecular Weight 170.59 g/mol

Melting Point 42-44 °C

Boiling Point 237 °C

Flash Point 107 °C

Biological Activity and Signaling Pathways

Currently, there is no publicly available information in peer-reviewed scientific literature
regarding the biological activity, mechanism of action, or any associated signaling pathways for
Methyl 4-(2-aminoethoxy)-2-chlorobenzoate. Research in this area is required to elucidate
its potential pharmacological role.

Conclusion

Methyl 4-(2-aminoethoxy)-2-chlorobenzoate is a chemical compound for which detailed
experimental and biological data are scarce. The proposed synthetic route, utilizing Fischer-
Speier esterification and Williamson ether synthesis, provides a logical and feasible approach
for its preparation in a laboratory setting. Further research is necessary to characterize this
compound fully and to investigate its potential applications in drug development and other
scientific fields. The data on related compounds can serve as a useful reference for
researchers embarking on the synthesis and characterization of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1404309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

